Cas no 5392-30-3 (1,1-ethylenebis(1-methyl-2-(3-pyridyl)pyrrolidinium) Bromide)

• Product Name: 1,1-ethylenebis(1-methyl-2-(3-pyridyl)pyrrolidinium) Bromide
• CAS No: 5392-30-3
• MF: C₂₂H₃₂N₄
• MW: 352.516284942627
• CID: 1586242
• PubChem ID: 110653
• Update Time: 2025-04-21

1,1-ethylenebis(1-methyl-2-(3-pyridyl)pyrrolidinium) Bromide Chemical and Physical Properties

Names and Identifiers

• 1,1-ethylenebis(1-methyl-2-(3-pyridyl)pyrrolidinium) Bromide
• Probes1_000290
• NSC11518
• NSC-3284
• NSC-11518
• WLN: T6NJ C- BT5KTJ A1 A2- AT5KTJ A1 B- CT6NJ &Q 2 &I 2
• 3-(1-methyl-1-(2-(1-methyl-2-(3-pyridinyl)-15-pyrrolidin-1-yl)ethyl)-15-pyrrolidin-2-yl)pyridine
• NSC3284
• Pyrrolidinium,1'-ethylenebis[1-methyl-2-(3-pyridyl)-, bromide
• 5392-30-3
• Probes2_000236
• CHEMBL1978965
• Pyrrolidinium,1'-ethylenebis[1-methyl-2-(3-pyridyl)-, dibromide
• DTXSID50968707
• 1,1'-(Ethane-1,2-diyl)bis[1-methyl-2-(pyridin-3-yl)pyrrolidin-1-ium]

• Inchi： 1S/C22H32N4/c1-25(13-5-9-21(25)19-7-3-11-23-17-19)15-16-26(2)14-6-10-22(26)20-8-4-12-24-18-20/h3-4,7-8,11-12,17-18,21-22H,5-6,9-10,13-16H2,1-2H3/q+2
• InChI Key： MJRIWDXWCJJQJG-UHFFFAOYSA-N
• SMILES： [N+]1(C)(CCCC1C1C=NC=CC=1)CC[N+]1(C)CCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 352.26296
• Monoisotopic Mass: 510.099372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.2

Experimental Properties

• PSA: 25.78